Cas no 865612-21-1 (N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide)

• Product Name: N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide
• CAS No: 865612-21-1
• MF: C₂₀H₂₃BrN₄S₂
• MW: 463.45742058754
• CID: 5976805
• PubChem ID: 2140181
• Update Time: 2025-07-23

N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide
• N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide
• F1500-0027
• 865612-21-1
• AKOS024608714
• N-(4-bromophenyl)-4-(4-(dimethylamino)phenylcarbonothioyl)piperazine-1-carbothioamide

• Inchi： 1S/C20H23BrN4S2/c1-23(2)18-9-3-15(4-10-18)19(26)24-11-13-25(14-12-24)20(27)22-17-7-5-16(21)6-8-17/h3-10H,11-14H2,1-2H3,(H,22,27)
• InChI Key： WQAYZBPWYIPDDB-UHFFFAOYSA-N
• SMILES： N1(C(=S)NC2=CC=C(Br)C=C2)CCN(C(C2=CC=C(N(C)C)C=C2)=S)CC1

Computed Properties

• Exact Mass: 462.05475g/mol
• Monoisotopic Mass: 462.05475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.9Ų

Additional information on N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide

Introduction to N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide (CAS No. 865612-21-1)

N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide, identified by its CAS number 865612-21-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of piperazine and benzenecarbothioamide functional groups, which are known for their versatile applications in drug design and development.

The structural motif of N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioamide incorporates several key pharmacophoric elements that make it a promising candidate for further investigation. The 4-bromophenyl moiety, for instance, introduces a halogen substituent that can participate in various chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the presence of a dimethylamino group enhances the compound's basicity, making it potentially useful in the development of alkaline drugs or as an intermediate in the synthesis of more complex pharmacological agents.

In recent years, there has been a growing interest in the exploration of piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds have been reported to exhibit properties such as antipsychotic, antihistaminic, and antiparasitic effects, making them valuable scaffolds for drug discovery. The benzenecarbothioamide functional group further contributes to the molecular diversity and potential biological activity of N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioamide, as it has been shown to influence both the solubility and metabolic stability of related compounds.

The synthesis of N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the piperazine-1-carbothioamide moiety necessitates precise control over the reaction environment to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core of this molecule. These methods not only enhance the efficiency of the synthesis but also allow for greater modularity in drug design.

The potential applications of N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioamide extend beyond its use as a synthetic intermediate. Preliminary studies have suggested that this compound may exhibit interesting pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The combination of a basic nitrogen atom from the group and the sulfur-containing benzenecarbothioamide moiety could potentially interact with biological targets in novel ways, leading to the discovery of new therapeutic agents.

In conclusion, N-(4-bromophenyl)-4-4-(dimethylamino)benzenecarbothioamide (CAS No. 865612-21-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.